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Compound of Interest

Compound Name: (R)-BAY-6035
Cat. No.: B15588821

Get Quote

(R)-BAY-6035 is the active enantiomer of BAY-6035, a novel and potent inhibitor of SMYD3
(SET and MYND domain-containing protein 3), a lysine methyltransferase implicated in various
cancers.[1][2] While the CAS number 2247890-13-5 is formally assigned to the (S)-isomer,
much of the available literature refers to the active compound as BAY-6035.[2][3][4][5]
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The following table summarizes the key physicochemical data for (R)-BAY-6035.
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Property Value Source(s)
(2S)-1-(3-Azabicyclo[3.1.0]hex-
3-ylcarbonyl)-N-(2-
cyclopropylethyl)-2,3,4,5-

IUPAC Name yelopropylethy) [31[5]

tetrahydro-2-methyl-4-oxo-1H-
1,5-benzodiazepine-7-

carboxamide

Molecular Formula C22H28N403 [311415][6]

Molecular Weight 396.48 g/mol [31[41[6]
White to off-white crystalline

Appearance _ [4][5]
solid

Purity >98% [31[7]

- Soluble to 100 mM in DMSO
Solubility [31[7]

and 100 mM in ethanol

Storage Conditions

Store at -20°C

[31051[7]

InChl Key

CKFRXCBNKKOFGO-
IGEOTXOUSA-N

[8]

SMILES

C[C@H]1CC(NC2=C(N1C(N3
CC4CC4C3)=0)C=CC(C(NCC
C5CC5)=0)=C2)=0

[5]i8]

Note: Data for properties such as melting point, boiling point, pKa, and logP are not readily

available in the cited literature.

Mechanism of Action and Signaling Pathway

(R)-BAY-6035 functions as a potent, selective, and substrate-competitive inhibitor of SMYD3.

[1][9] It binds to the substrate-binding site of the enzyme, occupying the hydrophobic channel

intended for lysine.[9][10] This action prevents SMYD3 from methylating its target substrates.

A critical non-histone target of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2
(MAP3K2, also known as MEKK2).[1][10] The methylation of MAP3K2 by SMYD3 prevents its
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dephosphorylation by protein phosphatase 2A (PP2A), leading to the sustained activation of
the downstream MAPK/ERK signaling pathway, which is frequently dysregulated in cancer.[1]

[11] By inhibiting MAP3K2 methylation, (R)-BAY-6035 effectively downregulates this oncogenic
pathway.[1][12]
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Fig. 1: SMYD3-MAP3K2 signaling pathway and the inhibitory action of (R)-BAY-6035.
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Experimental Protocols for Characterization

The identification and validation of (R)-BAY-6035 involved a cascade of biophysical and
biochemical assays to confirm its potency, selectivity, and mechanism of action.
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Experimental Workflow for (R)-BAY-6035 Characterization
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Fig. 2: Workflow for the discovery and validation of (R)-BAY-6035.
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Thermal Shift Assay (TSA)

This high-throughput screening method was used to identify compounds that bind to and
stabilize the SMYD3 protein.[9][10]

Principle: The melting temperature (Tm) of a protein increases upon ligand binding. TSA
measures this change in Tm by monitoring protein unfolding in the presence of a fluorescent
dye that binds to hydrophobic regions exposed during denaturation.

Protocol Outline: SMYD3 protein is mixed with the dye (e.g., SYPRO Orange) and individual
compounds from a library in a multi-well plate format. The temperature is gradually
increased, and fluorescence is measured. A positive "hit" is identified by a shift to a higher
melting temperature compared to the protein alone.[10]

Scintillation Proximity Assay (SPA)

SPA was employed to confirm the catalytic inhibition of SMYD3 by the identified hits.[10]

Principle: This radioisotopic assay measures the transfer of a radiolabeled methyl group from
S-adenosyl-L-methionine (SAM) to a biotinylated peptide substrate (derived from MEKK2).
The peptide is captured by streptavidin-coated scintillant beads. When the radiolabeled
peptide binds to the beads, the emitted beta particles excite the scintillant, producing light.
Inhibitors prevent this transfer, resulting in a decreased signal.

Protocol Outline: The reaction mixture includes SMYD3, the biotinylated MEKK2 peptide,
[3H]-SAM, and the test compound. After incubation, streptavidin-SPA beads are added. The
light signal is then measured using a microplate scintillation counter to determine the 1Cso
value.[10]

Isothermal Titration Calorimetry (ITC)

ITC provides direct measurement of the binding affinity and thermodynamics of the interaction
between (R)-BAY-6035 and SMYD3.[9][13]

e Principle: ITC measures the heat released or absorbed during a binding event. The inhibitor

is titrated into a solution containing the target protein, and the minute heat changes are
recorded.
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e Protocol Outline: A solution of (R)-BAY-6035 is placed in the injection syringe, and the
SMYD3 protein is in the sample cell. The inhibitor is injected in small aliquots into the protein
solution. The resulting heat pulses are integrated to generate a binding isotherm, from which
the dissociation constant (Kd), stoichiometry (n), enthalpy (AH), and entropy (AS) of binding
can be determined.[13]

Surface Plasmon Resonance (SPR)

SPR was used for further biophysical validation of the binding interaction.[9]

e Principle: SPR is a label-free technique that measures changes in the refractive index at the
surface of a sensor chip when a ligand binds to an immobilized protein. This allows for the
real-time analysis of binding kinetics (association and dissociation rates).

e Protocol Outline: SMYD3 is immobilized on a sensor chip. A solution containing (R)-BAY-
6035 is flowed over the surface. The binding event is detected as a change in the SPR
signal. By analyzing the signal over time at various concentrations, kinetic parameters can
be determined.

X-ray Crystallography
This technique was crucial for elucidating the precise binding mode of (R)-BAY-6035 within the
SMYD3 active site.[10]

¢ Principle: High-resolution 3D structures of protein-ligand complexes are determined by
analyzing the diffraction pattern of X-rays passing through a crystal of the complex.

¢ Protocol Outline: Crystals of the SMYD3 protein are grown and then soaked in a solution
containing (R)-BAY-6035. The co-crystal is then exposed to an X-ray beam, and the
diffraction data are collected and processed to reveal the atomic coordinates, showing how
the inhibitor binds to the substrate-binding site and occupies the lysine-binding channel.[10]

Cellular Mechanistic Assays

To confirm that (R)-BAY-6035 inhibits SMYD3 activity in a biological context, cellular assays
were performed.[9][13]
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+ Principle: These assays measure the level of methylation of a specific substrate (MAP3K2)
within cells after treatment with the inhibitor. Western blotting with an antibody specific to the
methylated form of the substrate is a common method.

+ Protocol Outline: Cells (e.g., HelLa) are transfected to express SMYD3 and HA-tagged
MEKK?2. The cells are then treated with varying concentrations of (R)-BAY-6035. After
treatment, cell lysates are collected, and the levels of methylated MEKK2 and total MEKK2
are assessed by Western blot to determine the cellular 1Cso.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6035]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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